Cas no 213682-41-8 ((1S,2S,5R)-6,6-difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid)

(1S,2S,5R)-6,6-difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid structure
213682-41-8 structure
Product Name:(1S,2S,5R)-6,6-difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
CAS No:213682-41-8
MF:C6H5F2NO3
MW:177.105608701706
MDL:MFCD30064932
CID:242735
PubChem ID:45116129
Update Time:2025-04-19

(1S,2S,5R)-6,6-difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Azabicyclo[3.1.0]hexane-2-carboxylicacid, 6,6-difluoro-4-oxo-, (1S,2S,5R)-
    • 3-Azabicyclo[3.1.0]hexane-2-carboxylicacid,6,6-difluoro-4-oxo-,(1S,2S,5R)-(9CI)
    • (1S,2S,5R)-6,6-difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
    • DTXSID00668407
    • PS-20598
    • E80147
    • (1S, 2S, 5R)-6, 6-difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
    • CS-0435966
    • NZPUZCGQCYAGLV-MGGFGJSXSA-N
    • 213682-41-8
    • (1S,2S,5R)-6,6-Difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylicacid
    • MDL： MFCD30064932
    • Inchi： 1S/C6H5F2NO3/c7-6(8)1-2(6)4(10)9-3(1)5(11)12/h1-3H,(H,9,10)(H,11,12)/t1-,2+,3-/m0/s1
    • InChI Key： NZPUZCGQCYAGLV-MGGFGJSXSA-N
    • SMILES： FC1([C@H]2C(N[C@H](C(=O)O)[C@H]21)=O)F

Computed Properties

  • Exact Mass: 177.02375
  • Monoisotopic Mass: 177.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.4A^2
  • XLogP3: -0.4

Experimental Properties

  • PSA: 66.4

(1S,2S,5R)-6,6-difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid Pricemore >>

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(1S,2S,5R)-6,6-difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:213682-41-8)(1S,2S,5R)-6,6-difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
Order Number:A1078754
Stock Status:in Stock
Quantity:250mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:05
Price ($):839.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:213682-41-8)(1S,2S,5R)-6,6-difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
A1078754
Purity:99%
Quantity:250mg
Price ($):839.0
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